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Compound of Interest

Compound Name:
3-Bromo-1H-pyrazolo[3,4-

b]pyridin-5-amine

Cat. No.: B591994 Get Quote

3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1186608-71-8) is a heterocyclic

amine of significant interest within the realms of medicinal chemistry and drug discovery.[1] Its

unique molecular architecture, featuring a brominated pyrazolopyridine core, makes it a

valuable building block in the synthesis of novel bioactive molecules. As with any research

chemical of this nature, a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols are not merely procedural formalities but are

fundamental to ensuring the well-being of laboratory personnel and the integrity of

experimental outcomes. This guide provides a comprehensive overview of the safety and

handling considerations for 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine, drawing upon data

from structurally similar compounds to establish a robust framework for its safe utilization in a

research and development setting.

Hazard Identification and Classification: An
Evidence-Based Approach
While a specific Safety Data Sheet (SDS) for 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine is

not readily available, a reliable hazard profile can be constructed by examining the documented

classifications of structurally analogous compounds. The consistent hazard profile across these

related molecules strongly suggests that 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine should

be handled as a substance with the potential for acute oral toxicity, skin irritation, and serious

eye irritation.
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Table 1: GHS Hazard Classifications of Structurally
Related Compounds

Compound Name GHS Pictogram Signal Word
Hazard
Statement(s)

3-Bromo-1H-

pyrazolo[3,4-

d]pyrimidin-4-amine

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.

3-bromo-4-chloro-1H-

pyrazolo[3,4-

d]pyrimidine

Not specified Warning

H302, H312, H315,

H319, H332, H335:

Harmful if swallowed,

Harmful in contact

with skin, Causes skin

irritation, Causes

serious eye irritation,

Harmful if inhaled,

May cause respiratory

irritation.

1H-Pyrazolo[3,4-

b]pyridine

GHS07 (Exclamation

Mark)
Warning

H302, H312, H315,

H319, H332: Harmful

if swallowed, Harmful

in contact with skin,

Causes skin irritation,

Causes serious eye

irritation, Harmful if

inhaled.[2]

The causality behind these classifications lies in the chemical nature of the molecule. The

presence of the amine group and the heterocyclic rings can lead to interactions with biological

macromolecules, while the bromine atom can enhance reactivity.

Chemical and Physical Properties: A Comparative
Analysis
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Understanding the physical characteristics of a compound is crucial for its safe handling and

storage. Below is a summary of the known properties of 3-Bromo-1H-pyrazolo[3,4-b]pyridin-
5-amine, supplemented with data from a closely related analogue to provide a more complete

picture.

Table 2: Chemical and Physical Properties

Property
3-Bromo-1H-pyrazolo[3,4-
b]pyridin-5-amine

3-Bromo-1H-pyrazolo[3,4-
d]pyrimidin-4-amine
(Analogue)

CAS Number 1186608-71-8[3] 83255-86-1[4]

Molecular Formula C6H5BrN4[3] C5H4BrN5[4]

Molecular Weight 213.03 g/mol [3] 214.023 g/mol [4]

Appearance Not specified (likely a solid)
White to light yellow crystalline

powder[4]

Melting Point Data not available 350°C[4][5]

Boiling Point Data not available
480.6 ± 40.0 °C at 760

mmHg[4]

Storage Temperature 2-8°C (Refrigerator)[1] Cool, ventilated environment[4]

Core Directive: A Self-Validating System for Safe
Handling
The following protocols are designed to create a self-validating system of safety, where each

step is a checkpoint to ensure the minimization of exposure risk.

Engineering Controls: The First Line of Defense
The primary method for controlling exposure to hazardous solids is to handle them in a well-

ventilated area, preferably within a certified chemical fume hood. This is a non-negotiable

requirement when working with 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine. The fume hood

will prevent the inhalation of any fine dust particles and contain any potential spills.
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Personal Protective Equipment (PPE): The Essential
Barrier
A comprehensive PPE regimen is mandatory. The selection of appropriate PPE is a critical

experimental choice, directly influencing operator safety.

Eye and Face Protection: Tightly fitting safety goggles or a full-face shield are essential to

prevent eye contact with the compound.[6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. Gloves

should be inspected for any signs of degradation before use and disposed of properly after

handling the compound. A lab coat or chemical-resistant apron should also be worn.

Respiratory Protection: In situations where the generation of dust is unavoidable and

engineering controls are insufficient, a NIOSH-approved respirator with a particulate filter is

required.[6]

Preparation Chemical Handling Post-Handling
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Caption: Personal Protective Equipment (PPE) and Handling Workflow.

Hygiene Practices: Preventing Cross-Contamination
After handling 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine, it is imperative to wash hands

thoroughly with soap and water. Contaminated clothing should be removed immediately and

laundered before reuse. Do not eat, drink, or smoke in the laboratory.

Step-by-Step Methodologies for Safe Use
Weighing and Transferring the Solid
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Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Place a weigh boat on a tared analytical balance inside the fume hood.

Carefully open the container of 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine.

Using a clean spatula, transfer the desired amount of the solid to the weigh boat. Avoid

generating dust.

Securely close the container of the compound.

Carefully transfer the weighed solid to the reaction vessel.

Clean the spatula and the work surface within the fume hood.

Storage Protocol
Store 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine in its original, tightly sealed container.

Place the container in a designated refrigerator at 2-8°C.[1]

Ensure the storage area is well-ventilated and away from incompatible materials.

Emergency Procedures: A Validated Response
System
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

Skin Contact: In case of skin contact, immediately flush the affected area with copious

amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical

attention.

Eye Contact: If the compound enters the eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15

minutes. Seek immediate medical attention.
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Ingestion: If swallowed, wash out the mouth with water provided the person is conscious. Do

not induce vomiting. Call a physician or poison control center immediately.

Accidental Release Measures
In the event of a spill, a calm and methodical response is crucial.
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Containment

Cleanup

Disposal
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Caption: Accidental Spill Response Workflow.
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Stability, Reactivity, and Disposal
While specific reactivity data for 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine is not available,

it is prudent to assume it may be incompatible with strong oxidizing agents. The compound

should be protected from moisture.

All waste materials, including the compound itself, any contaminated materials from a spill

cleanup, and empty containers, must be disposed of as hazardous waste. Follow all local,

state, and federal regulations for hazardous waste disposal.

Conclusion: A Commitment to Safety and Scientific
Integrity
The responsible use of 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine in a research setting is

paramount. By adhering to the principles of hazard assessment, implementing robust

engineering and administrative controls, and utilizing appropriate personal protective

equipment, researchers can confidently and safely explore the potential of this valuable

chemical intermediate. This guide serves as a foundational document to be integrated into a

comprehensive laboratory safety program.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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